molecular formula C26H29N3O4 B2989137 N-(4-ethylphenyl)-2-((4-oxo-6-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-3-yl)oxy)acetamide CAS No. 898417-25-9

N-(4-ethylphenyl)-2-((4-oxo-6-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-3-yl)oxy)acetamide

Cat. No. B2989137
CAS RN: 898417-25-9
M. Wt: 447.535
InChI Key: JBCIFTTWGOUEJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-ethylphenyl)-2-((4-oxo-6-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-3-yl)oxy)acetamide is a useful research compound. Its molecular formula is C26H29N3O4 and its molecular weight is 447.535. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-((4-oxo-6-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-3-yl)oxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-((4-oxo-6-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-3-yl)oxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Research has focused on the synthesis and characterization of novel compounds and their derivatives, exploring their structural properties and potential biological activities. For instance, Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activity through various in vitro assays, revealing significant antioxidant properties (Chkirate et al., 2019). This study highlights the potential of such compounds in applications requiring antioxidant properties.

Coordination Complexes and Antioxidant Activity

The study by Chkirate et al. also delves into the synthesis of Co(II) and Cu(II) coordination complexes with pyrazole-acetamide derivatives, revealing insights into the effect of hydrogen bonding on self-assembly processes. The antioxidant activities of these complexes suggest their potential utility in fields where oxidative stress is a concern, such as in the development of new therapeutic agents (Chkirate et al., 2019).

Neuroprotective Effects and Enzyme Inhibition

Another facet of research on similar compounds includes the evaluation of neuroprotective effects. Sameem et al. synthesized pyrano[3,2-c]chromene derivatives and evaluated them against acetylcholinesterase and butylcholinesterase, with some derivatives showing significant neuroprotective effects against oxidative stress. This study suggests the potential application of these compounds in treating neurodegenerative diseases (Sameem et al., 2017).

Chemoselective Acetylation and Drug Synthesis

In a different approach, Magadum and Yadav (2018) explored the chemoselective acetylation of 2-aminophenol using immobilized lipase, a process crucial for the synthesis of intermediates in antimalarial drugs. This study provides valuable insights into the synthesis of pharmacologically relevant compounds through environmentally friendly processes (Magadum & Yadav, 2018).

properties

IUPAC Name

N-(4-ethylphenyl)-2-[4-oxo-6-[(4-phenylpiperazin-1-yl)methyl]pyran-3-yl]oxyacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H29N3O4/c1-2-20-8-10-21(11-9-20)27-26(31)19-33-25-18-32-23(16-24(25)30)17-28-12-14-29(15-13-28)22-6-4-3-5-7-22/h3-11,16,18H,2,12-15,17,19H2,1H3,(H,27,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JBCIFTTWGOUEJW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)NC(=O)COC2=COC(=CC2=O)CN3CCN(CC3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H29N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

447.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-ethylphenyl)-2-((4-oxo-6-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-3-yl)oxy)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.